Cas no 197149-37-4 (Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)-)

• Product Name: Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)-
• CAS No: 197149-37-4
• MF: C₉H₁₁IO₂S
• MW: 310.151913881302
• CID: 3870907
• PubChem ID: 10781226
• Update Time: 2025-06-23

Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)-
• 197149-37-4
• (3-iodo-2-(methoxymethoxy)phenyl)(methyl)sulfane
• MFCD34816968

• Inchi： 1S/C9H11IO2S/c1-11-6-12-9-7(10)4-3-5-8(9)13-2/h3-5H,6H2,1-2H3
• InChI Key： JOFOSAHUYXJQGA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1OCOC)SC

Computed Properties

• Exact Mass: 309.95245Da
• Monoisotopic Mass: 309.95245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)-

Chemical Profile of Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- CAS No. 197149-37-4

Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- (CAS No. 197149-37-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- incorporates several functional groups that contribute to its reactivity and utility. The presence of an iodine atom at the 1-position enhances its electrophilic aromatic substitution potential, making it a versatile building block for further functionalization. Additionally, the methoxymethoxy group at the 2-position and the methylthio group at the 3-position introduce additional layers of reactivity, enabling a wide range of synthetic transformations.

In recent years, there has been a growing interest in the development of new methodologies for constructing complex molecular architectures efficiently. Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- has emerged as a key intermediate in this context, particularly for the synthesis of heterocyclic compounds and biologically active molecules. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, makes it an indispensable tool for medicinal chemists seeking to develop new drug candidates.

One of the most compelling applications of Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity and potency. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The structural features of Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- also make it a valuable precursor for the synthesis of fluorescent probes and sensors. Fluorescent compounds are widely used in biological imaging and diagnostics due to their ability to emit light upon excitation with specific wavelengths. The incorporation of fluorophores into drug-like molecules can provide real-time information about their localization and interactions within biological systems. Researchers have utilized this compound to develop probes that can track specific biomolecules and assess cellular processes with high fidelity.

In addition to its applications in pharmaceuticals and biotechnology, Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- has found utility in materials science. The compound's ability to undergo polymerization reactions has led to the development of novel polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings and adhesives.

The synthesis of Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- involves a multi-step process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve halogenation and methylation steps, but recent advances in catalytic methods have enabled more efficient and sustainable production methods. For instance, transition metal-catalyzed reactions have been employed to streamline the synthesis while minimizing waste generation.

The chemical properties of this compound also make it an attractive candidate for studying fundamental reaction mechanisms. Researchers are exploring its behavior under various conditions to gain insights into how different functional groups influence reaction outcomes. These studies not only contribute to our understanding of organic chemistry but also inform the development of new synthetic strategies.

The growing demand for specialized organic compounds like Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- has led to advancements in industrial-scale production techniques. Continuous flow reactors have been increasingly adopted for their ability to enhance reaction efficiency and scalability while maintaining high product quality. This technology is particularly beneficial for producing complex molecules that require multiple synthetic steps.

In conclusion, Benzene, 1-iodo-2-(methoxymethoxy)-3-(methylthio)- (CAS No. 197149-37-4) is a multifaceted compound with significant applications across various fields. Its unique structural features make it a valuable intermediate for synthesizing pharmaceuticals, diagnostic probes, and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in organic synthesis and chemical innovation.